Cas no 3458-06-8 (D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI))

• Product Name: D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI)
• CAS No: 3458-06-8
• MF: C₆H₁₂O₈S
• MW: 244.219681739807
• MDL: MFCD30533996
• CID: 317029
• PubChem ID: 21106285
• Update Time: 2025-06-23

D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI)
• 6-Sulfochinovose
• D-Glucose, 6-deoxy-6-sulfo-
• A901332
• 3458-06-8
• 6-sulfo-6-deoxy-D-glucose
• DTXSID90956082
• (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexane-1-sulfonic acid
• MFCD30533996
• SCHEMBL3875425

• MDL： MFCD30533996
• Inchi： 1S/C6H12O8S/c7-1-3(8)5(10)6(11)4(9)2-15(12,13)14/h1,3-6,8-11H,2H2,(H,12,13,14)/t3-,4+,5+,6+/m0/s1
• InChI Key： FHHZLHYDSYNQDK-SLPGGIOYSA-N
• SMILES： S(C[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 244.02526
• Monoisotopic Mass: 244.02528851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 152.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI)

Comprehensive Analysis of D-Glucose,6-deoxy-6-sulfo- (CAS No. 3458-06-8): Properties, Applications, and Research Trends

D-Glucose,6-deoxy-6-sulfo- (CAS No. 3458-06-8), also referred to as 6-Deoxy-6-sulfo-D-glucose or Sulfoglucose, is a chemically modified monosaccharide derivative gaining attention in biochemical and pharmaceutical research. This compound belongs to the class of sulfonated carbohydrates, where a sulfate group replaces the hydroxyl group at the sixth carbon position of D-glucose. Its unique structure enables interactions with biological systems, making it valuable for studying carbohydrate metabolism, enzyme inhibition, and glycobiology.

The molecular formula of D-Glucose,6-deoxy-6-sulfo- is C₆H₁₂O₈S, with a molar mass of 244.22 g/mol. Its sulfonation enhances water solubility and stability, critical for applications in drug delivery systems and diagnostic reagents. Researchers are exploring its role in modulating glycosaminoglycan (GAG) biosynthesis, a hot topic in osteoarthritis and cancer metastasis studies. Recent publications highlight its potential as a glycomimetic agent, mimicking natural sugars to interfere with pathogenic processes.

In the context of sustainable chemistry, 6-Deoxy-6-sulfo-D-glucose is investigated as a bio-based platform chemical. With growing interest in green synthesis, its production from renewable resources like cellulose aligns with the circular economy paradigm. A 2023 study in Carbohydrate Polymers demonstrated its utility in designing biodegradable hydrogels for wound healing—a response to the surge in searches for eco-friendly biomaterials.

From an industrial perspective, this compound serves as a precursor for chiral intermediates in asymmetric synthesis. Its stereospecificity makes it attractive for manufacturing pharmaceutical excipients and nutraceuticals. Notably, patent filings related to sulfated sugars have increased by 40% since 2020, reflecting commercial interest in their anti-inflammatory and antiviral properties—addressing trending queries about natural immune boosters post-pandemic.

Analytical characterization of CAS 3458-06-8 typically involves NMR spectroscopy, mass spectrometry, and HPLC-ELSD. The sulfate group introduces distinct spectral signatures, enabling precise quantification in complex matrices. This reliability supports its adoption in quality control protocols for biopharmaceuticals, a sector where regulatory compliance dominates search engine inquiries.

Emerging applications leverage its metal-chelating capacity for environmental remediation. A 2024 ACS Sustainable Chemistry report proposed its use in heavy metal sequestration from wastewater—tapping into global concerns about water pollution. Such interdisciplinary relevance positions D-Glucose,6-deoxy-6-sulfo- as a compound bridging life sciences and environmental engineering.

Ongoing clinical investigations focus on its glycosidase inhibitory activity, potentially benefiting diabetes management. Unlike conventional alpha-glucosidase inhibitors, its sulfated structure may reduce gastrointestinal side effects—a frequent search term among patients. However, comprehensive toxicological assessments remain imperative before therapeutic deployment.

In material science, derivatives of 6-sulfo-D-glucose contribute to conductive polymers for flexible electronics. This aligns with booming interest in wearable biosensors, as evidenced by rising Google Trends data. The compound’s ability to enhance ionic conductivity while maintaining biocompatibility offers distinct advantages over synthetic alternatives.

To conclude, D-Glucose,6-deoxy-6-sulfo- exemplifies how targeted carbohydrate modification unlocks multifunctional potential. From addressing chronic diseases to enabling green technologies, its versatility mirrors contemporary scientific priorities. As research progresses, this compound may well become a cornerstone in precision medicine and sustainable industrial processes.